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Compound of Interest

Compound Name: Blarcamesine

Cat. No.: B1667132 Get Quote

Essential Safety and Handling Guide for
Blarcamesine
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Blarcamesine. Adherence to

these procedures is vital for ensuring laboratory safety and maintaining experimental integrity.

Chemical and Physical Properties

Blarcamesine is an agonist of the sigma non-opioid intracellular receptor 1 (σ1 receptor) and

is supplied as a crystalline solid.[1] A summary of its key physical and chemical properties is

provided below.
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Property Data

Synonyms AE37, AV2-73, Anavex 2-73

Chemical Name
tetrahydro-N,N-dimethyl-2,2-diphenyl-3-

furanmethanamine

Molecular Formula C₁₉H₂₃NO

Molecular Weight 281.4 g/mol

Appearance Crystalline solid

Purity ≥98%

Storage Temperature -20°C

Solubility
Soluble in ethanol and dimethylformamide

(approx. 30 mg/ml), slightly soluble in DMSO.[1]

Personal Protective Equipment (PPE)
Given the nature of Blarcamesine as a potent pharmaceutical compound, stringent adherence

to PPE protocols is mandatory to prevent accidental exposure. The following PPE should be

worn at all times when handling the compound.
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PPE Category Specification

Hand Protection

Chemically resistant gloves (e.g., nitrile) must

be worn. Inspect gloves for integrity before each

use.

Eye Protection

Safety glasses with side shields or chemical

splash goggles are required to protect against

airborne particles and splashes.

Body Protection

A laboratory coat must be worn and fully

fastened. For procedures with a higher risk of

contamination, a disposable gown is

recommended.

Respiratory Protection

When handling the solid form outside of a

certified chemical fume hood or ventilated

enclosure, a NIOSH-approved respirator (e.g.,

N95 or higher) is necessary to prevent

inhalation of the powder. All work with the solid

should ideally be performed in a fume hood.

Operational Plans: Handling and Experimental
Protocols
General Handling Precautions:

Blarcamesine should be considered hazardous until further information is available.[1]

Avoid all direct contact. Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[1]

Wash hands thoroughly after handling, even if gloves were worn.

Use Blarcamesine in a well-ventilated area, preferably within a chemical fume hood,

especially when handling the solid powder to minimize inhalation risk.

Ensure a safety shower and eyewash station are readily accessible.
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Experimental Protocol: Preparation of a Blarcamesine
Stock Solution
This protocol outlines the steps for preparing a stock solution of Blarcamesine for in vitro or in

vivo studies.

Materials:

Blarcamesine (crystalline solid)

Solvent of choice (e.g., ethanol, dimethylformamide) purged with an inert gas[1]

Appropriate PPE (see table above)

Analytical balance

Fume hood

Sterile conical tubes or vials

Pipettes and sterile tips

Procedure:

Preparation: Don all required PPE and perform the entire procedure within a certified

chemical fume hood.

Weighing: Carefully weigh the desired amount of Blarcamesine solid using an analytical

balance.

Solubilization: Transfer the weighed Blarcamesine to a sterile conical tube or vial. Add the

appropriate volume of the chosen solvent (purged with inert gas) to achieve the desired

concentration (e.g., for a 30 mg/ml stock in ethanol).[1]

Dissolution: Vortex or gently agitate the solution until the Blarcamesine is completely

dissolved.

Storage: Store the stock solution at -20°C for long-term stability.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1667132?utm_src=pdf-body
https://www.benchchem.com/product/b1667132?utm_src=pdf-body
https://www.benchchem.com/product/b1667132?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/36812.pdf
https://www.benchchem.com/product/b1667132?utm_src=pdf-body
https://www.benchchem.com/product/b1667132?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/36812.pdf
https://www.benchchem.com/product/b1667132?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Weighing

Solubilization

Dissolution

Storage

Don appropriate PPE

Work in a fume hood

Weigh Blarcamesine solid

Transfer solid to sterile tube

Add inert gas-purged solvent

Vortex to dissolve

Store at -20°C

Click to download full resolution via product page

Caption: Workflow for Preparing a Blarcamesine Stock Solution.
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Disposal Plan
Proper disposal of Blarcamesine and associated waste is critical to prevent environmental

contamination and ensure safety.

Waste Segregation:

Solid Blarcamesine Waste: Unused or expired solid Blarcamesine should be treated as

hazardous chemical waste.

Liquid Blarcamesine Waste: Solutions containing Blarcamesine should be collected in a

designated, sealed, and clearly labeled hazardous waste container.

Contaminated Materials: All materials that have come into contact with Blarcamesine,

including gloves, pipette tips, vials, and bench paper, must be disposed of as hazardous

chemical waste.

Disposal Procedure:

Containment: Collect all Blarcamesine waste in appropriate, leak-proof, and clearly labeled

containers. Do not mix with other waste streams unless compatibility is confirmed.

Labeling: Label waste containers with "Hazardous Waste," the full chemical name

"Blarcamesine," and any other required institutional information.

Storage: Store waste containers in a designated, secure, and well-ventilated area away from

incompatible materials.

Pickup: Arrange for waste pickup and disposal through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. Do

not dispose of Blarcamesine down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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